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Compound of Interest

Compound Name:
1-(4-Methylnaphthalen-1-

yl)ethanone

Cat. No.: B1581805 Get Quote

Overview and Chemical Identity
1-(4-Methylnaphthalen-1-yl)ethanone, registered under CAS number 28418-86-2, is an

aromatic ketone featuring a naphthalene core.[1] Also known by synonyms such as 4-Methyl-1-

acetonaphthone and 1-Acetyl-4-methylnaphthalene, this compound serves as a highly versatile

intermediate in various sectors of the chemical industry.[1][2] Its molecular structure, which

combines a rigid polycyclic aromatic system with a reactive ketone functional group, makes it a

valuable building block in organic synthesis. This guide provides a comprehensive technical

overview of its synthesis, characterization, applications, and handling protocols, designed for

professionals in research and development. The compound is typically a yellowish-white solid

and is recognized as a key intermediate in the production of pharmaceuticals, agrochemicals,

dyes, and pigments.[1]
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Reactants & Catalyst

1-Methylnaphthalene

Friedel-Crafts Acylation
(Kinetic Control)

Acetyl Chloride (CH₃COCl) Aluminum Chloride (AlCl₃) Non-polar Solvent
(e.g., Dichloromethane)

Condition

1-(4-Methylnaphthalen-1-yl)ethanone

Spectroscopic Methods

Crude Product

Purification
(Chromatography/Recrystallization)

Purified Compound

Purity Assessment
(TLC, GC-MS)

Verify >95% Purity

Structural Confirmation

¹H & ¹³C NMR Mass Spectrometry IR Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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